Cas no 1421452-68-7 (N-[1-(2-methoxyethyl)piperidin-4-yl]thiophene-3-carboxamide)

• Product Name: N-[1-(2-methoxyethyl)piperidin-4-yl]thiophene-3-carboxamide
• CAS No: 1421452-68-7
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 5878810
• PubChem ID: 47549497
• Update Time: 2025-05-19

N-[1-(2-methoxyethyl)piperidin-4-yl]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-methoxyethyl)piperidin-4-yl]thiophene-3-carboxamide
• AKOS024532132
• F6108-0200
• 1421452-68-7
• N-(1-(2-methoxyethyl)piperidin-4-yl)thiophene-3-carboxamide

• Inchi： 1S/C13H20N2O2S/c1-17-8-7-15-5-2-12(3-6-15)14-13(16)11-4-9-18-10-11/h4,9-10,12H,2-3,5-8H2,1H3,(H,14,16)
• InChI Key： FFZUDLSIXIKCOO-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NC1CCN(CCOC)CC1)=O

Computed Properties

• Exact Mass: 268.12454906g/mol
• Monoisotopic Mass: 268.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-[1-(2-methoxyethyl)piperidin-4-yl]thiophene-3-carboxamide

Comprehensive Overview of N-[1-(2-methoxyethyl)piperidin-4-yl]thiophene-3-carboxamide (CAS No. 1421452-68-7)

The compound N-[1-(2-methoxyethyl)piperidin-4-yl]thiophene-3-carboxamide (CAS No. 1421452-68-7) is a specialized organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique structure, combining a piperidine ring with a thiophene carboxamide moiety, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential as a bioactive scaffold in drug discovery, especially in targeting neurological and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like N-[1-(2-methoxyethyl)piperidin-4-yl]thiophene-3-carboxamide has surged, driven by advancements in medicinal chemistry and high-throughput screening. This compound's molecular flexibility and hydrogen-bonding capacity make it a versatile building block for designing small-molecule inhibitors and receptor modulators. Its CAS No. 1421452-68-7 is frequently searched in academic databases, reflecting its growing relevance in preclinical studies.

One of the most discussed topics in the context of N-[1-(2-methoxyethyl)piperidin-4-yl]thiophene-3-carboxamide is its potential role in addressing neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's, researchers are exploring piperidine derivatives for their blood-brain barrier permeability and neuroprotective effects. This compound's methoxyethyl side chain may enhance its pharmacokinetic properties, a hot topic in drug optimization forums.

Another area of interest is the compound's synthetic accessibility. Organic chemists are investigating efficient routes to produce N-[1-(2-methoxyethyl)piperidin-4-yl]thiophene-3-carboxamide at scale, often focusing on catalyzed amidation and ring-functionalization techniques. These methods align with the broader trend of green chemistry, as industries seek sustainable synthesis protocols to reduce environmental impact.

The thiophene-3-carboxamide segment of this molecule also attracts attention for its electron-rich aromatic system, which is pivotal in molecular recognition and ligand-receptor interactions. Computational chemists frequently model this moiety to predict its binding affinities, a practice highlighted in AI-driven drug design publications. Searches for CAS 1421452-68-7 often correlate with queries about QSAR modeling and fragment-based drug discovery.

In summary, N-[1-(2-methoxyethyl)piperidin-4-yl]thiophene-3-carboxamide represents a compelling case study in modern chemical innovation. Its multifaceted applications—from central nervous system therapeutics to catalysis research—underscore its value in both academic and industrial settings. As precision medicine and computational chemistry evolve, this compound's CAS No. 1421452-68-7 will likely remain a keyword in cutting-edge scientific discourse.